Cas no 40341-23-9 (2-Aminothiophene-3-carbaldehyde)

2-Aminothiophene-3-carbaldehyde structure
40341-23-9 structure
Product Name:2-Aminothiophene-3-carbaldehyde
CAS No:40341-23-9
Molecular Formula:C5H5NOS
Molecular Weight:127.1643
CID:1092708
PubChem ID:10261099

2-Aminothiophene-3-carbaldehyde Properties

Names and Identifiers

    • 2-Aminothiophene-3-carbaldehyde
    • 2-Amino-3-formylthiophene
    • 3-Thiophenecarboxaldehyde, 2-amino-
    • 40341-23-9
    • AKOS006339623
    • SCHEMBL134580
    • DB-260693
    • 2-Amino-thiophene-3-carbaldehyde
    • XDCLULRDALXFAX-UHFFFAOYSA-N
    • InChIKey: XDCLULRDALXFAX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H5NOS/c6-5-4(3-7)1-2-8-5/h1-3H,6H2
    • SMILES: C1=CSC(=C1C=O)N

Computed Properties

  • Exact Mass: 127.00918496g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 127.00918496g/mol
  • Heavy Atom Count: 8
  • Complexity: 96.4
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Boiling Point: 294 ºC
  • Flash Point: 131 ºC
  • Density: 1.369

2-Aminothiophene-3-carbaldehyde Related Literature

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